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Compound of Interest

Compound Name: (2E)-TCO-PNB ester

Cat. No.: B15602069

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of (2E)-TCO-PNB ester, a valuable
reagent in the field of click chemistry. It details its core principles, applications, and the
experimental protocols necessary for its successful implementation in research and
development.

Introduction to (2E)-TCO-PNB Ester

(2E)-TCO-PNB ester, also known as (2E)-trans-Cyclooct-2-en-1-yl (4-nitrophenyl) carbonate,
is a bifunctional molecule designed for bioorthogonal chemistry. It features two key reactive
moieties: a strained trans-cyclooctene (TCO) group and a p-nitrophenyl (PNB) ester. This dual
functionality allows for a two-step conjugation strategy, making it a versatile tool for creating
complex biomolecular architectures.[1][2][3][4][5]

The TCO group is highly reactive towards tetrazines in an inverse-electron-demand Diels-Alder
(IEDDA) reaction. This "click" reaction is exceptionally fast and bioorthogonal, meaning it can
proceed with high efficiency and specificity within complex biological systems without
interfering with native biochemical processes.[6] The PNB ester, on the other hand, is an
amine-reactive group, enabling the covalent attachment of the TCO moiety to proteins,
peptides, and other biomolecules containing primary amines, such as lysine residues.[5][7]

Physicochemical Properties and Handling
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A summary of the key physicochemical properties of (2E)-TCO-PNB ester is provided in the

table below.
Property Value Reference(s)
Molecular Formula C15H17NOs [3]
Molecular Weight 291.30 g/mol [3]
Appearance White to off-white solid

N Store at -20°C, desiccated and
Storage Conditions ) [2]
protected from light.

The trans-cyclooctene ring is
strained and can isomerize to
the less reactive cis-
. cyclooctene over time,

Stability ) [7]
especially when exposed to
light or certain metals. Long-
term storage in solution is not

recommended.

Handling Precautions: Due to the moisture sensitivity of the PNB ester, it is recommended to
warm the reagent to room temperature before opening to prevent condensation. Stock
solutions should be prepared in anhydrous solvents such as DMSO or DMF immediately prior
to use.[7]

The Inverse-Electron-Demand Diels-Alder (iIEDDA)
Reaction

The core of (2E)-TCO-PNB ester's utility lies in the IEDDA reaction between its TCO group and
a tetrazine. This reaction is characterized by its exceptionally fast kinetics and high specificity.
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Pre-targeted Imaging Workflow

Step 1: Administration of Targeting Agent

Administer TCO-modified
Antibody

Step 2: Accumulation and Clearance

Antibody accumulates at
target site (e.g., tumor)

y
Unbound antibody clears
from circulation

Step 3: Administrati(v)n of Imaging Probe

Administer Tetrazine-labeled
Imaging Probe (e.g., PET tracer)

Step 4: In Vivo Click Reaction and Imaging

Rapid in vivo click reaction
at target site

'

PET/SPECT Imaging with high
signal-to-background ratio

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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